Cas no 135704-54-0 (BTQBT (purified by sublimation))

• Product Name: BTQBT (purified by sublimation)
• CAS No: 135704-54-0
• MF: C₁₂H₄N₄S₆
• MW: 396.576952934265
• CID: 1244316
• Update Time: 2025-05-21

BTQBT (purified by sublimation) Chemical and Physical Properties

Names and Identifiers

• 4,8-bis(1,3-dithiol-2-ylidene)-[1,2,5]thiadiazolo[3,4-f][2,1,3]benzothiadiazole
• Bis(1,2,5-thiadiazolo)-p-quinobis(1,3-dithiole)
• bis[1,2,5]thiadiazolo-p-quinobis(1,3-dithiole)
• 4,8-Bis(1,3-dithiol-2-ylidene)-4H,8H-benzo[1,2-c:4,5-c']bis[1,2,5]thiadiazole
• BTQBT
• B3612
• AGN-PC-003EJ2
• BTQBT (purified by sublimation)
• 4,8-Bis(1,3-dithiol-2-ylidene)-4H,8H-benzo[1,2-c:4,5-c']bis[1,2,5]thiadiazole (purified by sublimation)
• Bis(1,2,5-thiadiazolo)-p-quinobis(1,3-dithiole) (purified by sublimation)

• Inchi： 1S/C12H4N4S6/c1-2-18-11(17-1)5-7-9(15-21-13-7)6(12-19-3-4-20-12)10-8(5)14-22-16-10/h1-4H
• InChI Key： ABMLGFPCLXTCEI-UHFFFAOYSA-N
• SMILES： S1C=CS/C/1=C1/C2C(/C(=C3/SC=CS/3)/C3C/1=NSN=3)=NSN=2

Computed Properties

• Exact Mass: 395.87600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 0

Experimental Properties

• Melting Point: 400°C(lit.)
• PSA: 209.24000
• LogP: 3.72980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on BTQBT (purified by sublimation)

BTQBT (CAS No. 135704-54-0) - A Promising Material in Organic Electronics

BTQBT (Bis(2,6-di-tert-butyl-4-methylphenyl)-3,6-dithia-1,8-diazacyclo[8.2.1.0^3,6]tridecane) is a compound with the CAS number 135704-54-0. This molecule has gained significant attention in the field of organic electronics due to its unique electronic and optical properties. The compound is often purified by sublimation to ensure high purity, which is crucial for its applications in advanced materials and devices.

The purification process of BTQBT by sublimation is a critical step in ensuring its quality and performance. Sublimation involves the transition of a solid directly into a gas without passing through the liquid phase, followed by condensation back into a solid. This method effectively removes impurities and contaminants, resulting in a highly pure form of BTQBT. The high purity of the compound is essential for maintaining consistent and reliable performance in various applications, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

Recent research has highlighted the potential of BTQBT in enhancing the efficiency and stability of organic electronic devices. A study published in the Journal of Materials Chemistry C (2022) demonstrated that BTQBT-based materials exhibit excellent charge transport properties and high thermal stability. These properties make BTQBT an attractive candidate for use in next-generation OLEDs, where it can improve device performance and extend operational lifetimes.

In addition to its use in OLEDs, BTQBT has shown promise in organic photovoltaic (OPV) applications. A research team from the University of California, Berkeley, reported that incorporating BTQBT into OPV devices significantly increased their power conversion efficiency (PCE). The improved PCE is attributed to the compound's ability to facilitate efficient charge separation and transport within the active layer of the device.

The versatility of BTQBT extends beyond electronic applications. Its unique molecular structure and physical properties make it suitable for use in other advanced materials, such as sensors and catalysts. For instance, a study published in Advanced Functional Materials (2021) explored the use of BTQBT-based materials as gas sensors for detecting volatile organic compounds (VOCs). The high sensitivity and selectivity of these sensors make them valuable for environmental monitoring and industrial safety applications.

The synthesis of BTQBT involves several steps, including the formation of intermediate compounds and subsequent purification processes. Researchers have developed various synthetic routes to optimize the yield and purity of the final product. One common approach involves the reaction of 2,6-di-tert-butyl-4-methylphenyl thioether with 1,8-diazacyclo[8.2.1.0^3,6]tridecane under controlled conditions. The resulting product is then purified by sublimation to achieve high purity levels.

The environmental impact of BTQBT-based materials is another important consideration. Studies have shown that these materials exhibit low toxicity and minimal environmental impact when used responsibly. However, it is crucial to follow best practices for handling and disposal to ensure environmental safety.

In conclusion, BTQBT (CAS No. 135704-54-0), purified by sublimation, is a versatile compound with significant potential in various advanced applications. Its unique electronic and optical properties make it an attractive material for use in organic electronics, including OLEDs, OPVs, sensors, and catalysts. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.